1-(2,2,3,3,4,4,4-Heptafluorobutoxy)-4-nitrobenzene

• CAS No.: 109230-68-4
• Molecular Formula: C10H6F7NO3
• Molecular Weight: 321.15 g/mol
• IUPAC Name: 1-(2,2,3,3,4,4,4-heptafluorobutoxy)-4-nitrobenzene
• InChI: InChI=1S/C10H6F7NO3/c11-8(12,9(13,14)10(15,16)17)5-21-7-3-1-6(2-4-7)18(19)20/h1-4H,5H2
• InChI Key: AZABPWAOUQABLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC(C(C(F)(F)F)(F)F)(F)F

Description

1-(2,2,3,3,4,4,4-Heptafluorobutoxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C10H6F7NO3 and its molecular weight is 321.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,3,3,4,4,4-heptafluorobutanol (5.7 g, 28.5 mmol) in DMF (100 mL) was stirred and cooled to −5° C. as sodium hydride (0.72 g, 30 mmol) was added. After 1 h at −5° C., the reaction was treated with 4-fluoronitrobenzene (4.1 g, 29 mmol). The reaction was allowed to warm to ambient temperature, concentrated, and slurried in methylene chloride (200 mL). The slurry was washed with an 1 N aqueous potassium hydroxide solution (2×) and brine solution, dried over basic alumina, treated with charcoal, filtered, and concentrated to give 4-(2′,2′,3′,3′,4′,4′,4′-heptafluorobutanoxy)nitrobenzene.